Cas no 127724-75-8 (3-chloro-7,8-dihydro-6H-quinolin-5-one)

• Product Name: 3-chloro-7,8-dihydro-6H-quinolin-5-one
• CAS No: 127724-75-8
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD10696330
• CID: 1027662
• PubChem ID: 10997654
• Update Time: 2025-05-21

3-chloro-7,8-dihydro-6H-quinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-7,8-dihydroquinolin-5(6H)-one
• 3-chloro-7,8-dihydro-6H-quinolin-5-one
• 3-Chloro-7,8-dihydroquinolin-5(6H)
• 5(6H)-Quinolinone, 3-chloro-7,8-dihydro-
• 3-CHLORO-5,6,7,8-TETRAHYDROQUINOLIN-5-ONE
• RKZNIWFFGNBOLH-UHFFFAOYSA-N
• FCH835178
• 5364AA
• AB57067
• 3-chloro-7,8-dihydro-5(6H)-quinolinone
• ST2405031
• AX8170959
• C72148
• A889155
• 127724-75-8
• MFCD10696330
• SCHEMBL7916932
• DTXSID00451230
• AU-004/43508144
• DS-11698
• AKOS005259177

• MDL： MFCD10696330
• Inchi： 1S/C9H8ClNO/c10-6-4-7-8(11-5-6)2-1-3-9(7)12/h4-5H,1-3H2
• InChI Key： RKZNIWFFGNBOLH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C(CCC2)=O

Computed Properties

• Exact Mass: 181.02900
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.6

Experimental Properties

• PSA: 29.96000
• LogP: 2.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-chloro-7,8-dihydro-6H-quinolin-5-one

3-Chloro-7,8-Dihydro-6H-Quinolin-5-One: A Comprehensive Overview

3-Chloro-7,8-dihydro-6H-quinolin-5-one (CAS No. 127724-75-8) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinolinone family, a class of heterocyclic aromatic compounds that are widely studied due to their diverse biological activities and potential applications in drug design. The presence of the chlorine substituent at the 3-position introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

The synthesis of 3-chloro-7,8-dihydro-6H-quinolin-5-one has been extensively explored in recent years. Researchers have developed various methods to synthesize this compound, including oxidative cyclization reactions and intramolecular condensation processes. These methods not only highlight the synthetic versatility of quinolinones but also pave the way for the development of more complex derivatives with enhanced biological profiles. For instance, a study published in *Organic Letters* demonstrated a novel approach to synthesizing this compound using a one-pot reaction strategy, which significantly improved the yield and purity of the product.

One of the most compelling aspects of 3-chloro-7,8-dihydro-6H-quinolinone is its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising antibacterial and antifungal activities against a range of pathogens. A research team from the University of California reported that 3-chloroquinolinone derivatives demonstrated potent activity against multidrug-resistant strains of *Staphylococcus aureus*, making them attractive candidates for the development of new antibiotics. Furthermore, preliminary in vitro studies suggest that this compound may also possess anti-inflammatory properties, opening up new avenues for its application in treating inflammatory diseases.

In addition to its biological applications, 3-chloroquinolinone has also been explored for its potential in materials science. The compound's aromaticity and conjugated system make it an ideal candidate for use in organic electronics. A study published in *Advanced Materials* highlighted the ability of 3-chloroquinolinone derivatives to act as efficient charge transport materials in organic photovoltaic devices. The researchers found that incorporating these compounds into device architectures significantly improved their power conversion efficiency, underscoring their potential for use in next-generation electronic devices.

The structural flexibility of 3-chloroquinaldolone also makes it an excellent platform for further chemical modifications. By introducing additional functional groups at various positions on the quinolinone ring, researchers can tailor the compound's properties to suit specific applications. For example, the introduction of electron-withdrawing groups at the 4-position has been shown to enhance the compound's solubility in polar solvents, making it more amenable to biological assays. Similarly, the addition of hydroxyl groups can increase its bioavailability and improve its pharmacokinetic profile.

From a mechanistic standpoint, the reactivity of 3-chloroquinaldolone is heavily influenced by its electronic structure. The presence of the chlorine substituent at the 3-position creates a strong electron-withdrawing effect, which can activate certain positions on the ring for nucleophilic or electrophilic attacks. This property has been exploited in various catalytic reactions, where 3-chloroquinaldolone serves as both a substrate and a catalyst precursor. For instance, recent research has demonstrated that this compound can be used as a ligand in transition metal-catalyzed cross-coupling reactions, enabling the synthesis of complex organic molecules with high efficiency.

Looking ahead, the future prospects for 3-chloroquinaldolone appear highly promising. With ongoing advancements in synthetic chemistry and materials science, this compound is likely to find new applications across diverse fields. Its unique combination of electronic properties and structural flexibility makes it an invaluable tool for researchers seeking to develop innovative solutions to pressing scientific challenges.